Cas no 1956377-47-1 (2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one)

• Product Name: 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one
• CAS No: 1956377-47-1
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• MDL: MFCD29921079
• CID: 4631904
• PubChem ID: 118995125
• Update Time: 2025-06-08

2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one
• 2,8-dimethyl-7,8-dihydro-5H-[1,2,4]triazolo[1,5-a]pyrazin-6-one
• SY263241
• F50723
• MFCD29921079
• WS-03089
• 2,8-dimethyl-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-6-one
• 1956377-47-1

• MDL： MFCD29921079
• Inchi： 1S/C7H10N4O/c1-4-7-9-5(2)10-11(7)3-6(12)8-4/h4H,3H2,1-2H3,(H,8,12)
• InChI Key： JVHSTEANIQIQDW-UHFFFAOYSA-N
• SMILES： O=C1CN2C(C(C)N1)=NC(C)=N2

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.8

Additional information on 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one

Comprehensive Overview of 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one (CAS No. 1956377-47-1)

The compound 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one (CAS No. 1956377-47-1) is a heterocyclic organic molecule that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural framework. This triazolopyrazine derivative is characterized by a fused triazole and pyrazine ring system, which contributes to its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one has surged, driven by the need for innovative therapeutic solutions. The compound's CAS No. 1956377-47-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural similarity to purine bases also makes it a candidate for nucleoside analog studies, a hot topic in antiviral and anticancer research.

The synthesis of 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one typically involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to optimize its production, aligning with the growing emphasis on sustainable methodologies in the chemical industry.

One of the key advantages of this compound lies in its triazolopyrazine core, which is known for its versatility in forming hydrogen bonds and π-π interactions. These properties are crucial for binding to biological targets, making it a valuable scaffold in rational drug design. Recent studies have highlighted its potential in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders.

From an industrial perspective, CAS No. 1956377-47-1 is often discussed in the context of high-value intermediates for specialty chemicals. Its stability under various conditions and compatibility with common reagents make it a preferred choice for custom synthesis projects. Companies specializing in contract research and development frequently list this compound in their catalogs, catering to the needs of academic and commercial laboratories.

The pharmacological profile of 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one is under active investigation, with preliminary data suggesting low cytotoxicity and favorable pharmacokinetic properties. These attributes are critical for its progression into preclinical studies, a stage where many researchers are focusing on optimizing its bioavailability and target selectivity.

In the agrochemical sector, derivatives of triazolopyrazines are being evaluated for their herbicidal and fungicidal activities. The methyl groups at positions 2 and 8 in this compound may enhance its lipophilicity, potentially improving its penetration through plant cell membranes. Such characteristics are highly sought after in the development of next-generation crop protection agents.

Analytical methods for characterizing 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one include HPLC, LC-MS, and NMR spectroscopy. These techniques are essential for ensuring purity and confirming structural integrity, which are paramount in regulatory submissions. The compound's CAS No. 1956377-47-1 serves as a unique identifier in patent applications and scientific literature, facilitating intellectual property management.

As the scientific community continues to explore the potential of triazolopyrazine-based compounds, 2,8-Dimethyl-7,8-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-6(5H)-one stands out as a promising candidate for diverse applications. Its combination of synthetic accessibility and functional adaptability positions it as a molecule of interest for future innovations in life sciences and material chemistry.